Cas no 1805216-85-6 (Methyl 3-bromo-4-bromomethyl-5-cyanophenylacetate)

• Product Name: Methyl 3-bromo-4-bromomethyl-5-cyanophenylacetate
• CAS No: 1805216-85-6
• MF: C₁₁H₉Br₂NO₂
• MW: 347.002661466599
• CID: 4973222
• Update Time: 2025-10-31

Methyl 3-bromo-4-bromomethyl-5-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-bromomethyl-5-cyanophenylacetate

• Inchi： 1S/C11H9Br2NO2/c1-16-11(15)4-7-2-8(6-14)9(5-12)10(13)3-7/h2-3H,4-5H2,1H3
• InChI Key： JCCBWARUNLJDCM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C#N)=C1CBr)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-bromo-4-bromomethyl-5-cyanophenylacetate

Methyl 3-bromo-4-bromomethyl-5-cyanophenylacetate (CAS No. 1805216-85-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-bromo-4-bromomethyl-5-cyanophenylacetate (CAS No. 1805216-85-6) is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its brominated and cyano-substituted phenyl ring, has garnered considerable attention in recent years due to its utility in the development of novel therapeutic agents. The strategic placement of bromine and cyano groups on the aromatic core imparts unique reactivity, making it a valuable building block for synthetic chemists.

The molecular structure of Methyl 3-bromo-4-bromomethyl-5-cyanophenylacetate consists of a phenyl ring substituted with three distinct functional groups: a bromine atom at the 3-position, a bromomethyl group at the 4-position, and a cyano group at the 5-position. This arrangement creates multiple sites for chemical modification, enabling the synthesis of a wide array of derivatives with tailored biological activities. The presence of both bromine and cyano groups enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing innovative treatments for various diseases, including cancer, infectious disorders, and neurological conditions. The demand for structurally diverse pharmacophores has driven the exploration of novel intermediates like Methyl 3-bromo-4-bromomethyl-5-cyanophenylacetate. Its incorporation into drug candidates has shown promise in several therapeutic areas. For instance, studies have demonstrated its role in generating kinase inhibitors, which are crucial for targeting aberrant signaling pathways in cancer cells.

One of the most compelling aspects of Methyl 3-bromo-4-bromomethyl-5-cyanophenylacetate is its adaptability in medicinal chemistry. Researchers have leveraged its reactive sites to develop molecules with enhanced binding affinity and selectivity. The bromine atoms serve as excellent handles for palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups at various positions. Meanwhile, the cyano group can be further functionalized into amides or carboxylic acids, expanding the scope of possible derivatives.

The cyano group also plays a critical role in modulating pharmacokinetic properties. When incorporated into drug molecules, it can influence solubility and metabolic stability, factors that are essential for optimizing bioavailability. Additionally, the electron-withdrawing nature of the cyano group can enhance interactions with biological targets, potentially leading to more potent therapeutic effects.

Recent advancements in computational chemistry have further highlighted the significance of Methyl 3-bromo-4-bromomethyl-5-cyanophenylacetate as a key intermediate. Molecular modeling studies have predicted its suitability for generating compounds with specific pharmacological profiles. These predictions have guided experimental efforts, leading to the rapid identification of promising lead structures. The integration of machine learning algorithms has also facilitated the design of optimized synthetic routes, reducing time and resources while improving yields.

The pharmaceutical industry has embraced these innovations, with several companies incorporating Methyl 3-bromo-4-bromomethyl-5-cyanophenylacetate into their drug discovery pipelines. Its ability to streamline synthetic pathways has made it an indispensable tool for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new applications for this compound, its importance is likely to grow even further.

In conclusion, Methyl 3-bromo-4-bromomethyl-5-cyanophenylacetate (CAS No. 1805216-85-6) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable intermediate for developing innovative drug candidates across multiple therapeutic areas. With ongoing advancements in synthetic methodologies and computational tools, this compound is poised to remain at the forefront of medicinal chemistry innovation.